Cas no 5056-17-7 (2,7-Dimethylocta-2,4,6-triene-1,8-dial)

• Product Name: 2,7-Dimethylocta-2,4,6-triene-1,8-dial
• CAS No: 5056-17-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 377433
• Update Time: 2025-09-22

2,7-Dimethylocta-2,4,6-triene-1,8-dial Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienedial,2,7-dimethyl-, (2E,4E,6E)-
• (E,E,E)-2,7-dimethylocta-2,4,6-trienedial
• 2,7-DIMETHYL-2,4,6-OCTATRIENEDIAL
• (1E,3E,5E)-1,6-dimethyl-1,6-diformyl-1,3,5-hexatriene
• (2E,4E,6E)-2,7-dimethyl-2,4,6-octatrienedial
• (2E,4E,6E)-2,7-dimethylocta-2,4,6-trienedial
• (E,E,E)-2,7-dimethyl-2,4,6-octatriene-1,8-dial
• 12,12'-diapocarotene-12,12'-dial
• 2,7-Dimethyl-2,4,6-octatriendial
• 2,7-dimethyl-octa-2,4,6-triene-1,8-dial
• 2,7-Dimethylocta-2,4,6-trienedial
• Einecs 225-756-0
• (all-E)-2,7-Dimethyl-2,4,6-octatrienedial
• 12,12'-Di-apo-carotenedial
• all-E-2,7-Dimethylocta-2,4,6-triene-1,8-dial
• 2,7-Dimethylocta-2,4,6-triene-1,8-dial

• Inchi： InChI=1S/C10H12O2/c1-9(7-11)5-3-4-6-10(2)8-12/h3-8H,1-2H3/b4-3+,9-5+,10-6+
• InChI Key： AYODHZHFDRRQEZ-XLKYRCCQSA-N
• SMILES： C/C(=C\C=C\C=C(/C)\C=O)/C=O

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.973±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-163.5 ºC (methanol )
• Boiling Point: 90-94 ºC (10 Torr)
• Flash Point: 113.3±20.2 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 34.14000
• LogP: 1.83300
• λmax: 330nm(CH2Cl2)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes